4-Bromo-2-fluoro-4'-morpholinomethyl benzophenone
Description
“4-Bromo-2-fluoro-4’-morpholinomethyl benzophenone” is a chemical compound that belongs to the family of benzophenones. It is also known as BFM-BP. The compound has a CAS Number of 898770-44-0 and a molecular weight of 378.24 . It is typically in the form of a yellow oil .
Molecular Structure Analysis
The molecular formula of “4-Bromo-2-fluoro-4’-morpholinomethyl benzophenone” is C18H17BrFNO2 . The InChI Code is 1S/C18H17BrFNO2/c19-15-5-6-16(17(20)11-15)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2 .Physical And Chemical Properties Analysis
The physical form of “4-Bromo-2-fluoro-4’-morpholinomethyl benzophenone” is a yellow oil . Its molecular weight is 378.24 .Scientific Research Applications
Anticancer Properties
A study synthesized novel 4-benzyl-morpholine-2-carboxylic acid N'-[2-(4-benzoyl-phenoxy)-acetyl]-hydrazide derivatives, including compounds with structural similarities to 4-Bromo-2-fluoro-4'-morpholinomethyl benzophenone. These compounds were evaluated for anti-proliferative activity against various neoplastic cells. The study found that specific structural modifications, like a methyl group on the B ring of benzophenone and bromo at ortho position on the A ring, significantly contribute to their anti-mitogenic activity against cancer progression, indicating potential applications in cancer treatment (Al‐Ghorbani et al., 2017).
Antimicrobial and Antimycobacterial Activity
Research on synthesized fluorinated benzothiazolo imidazole compounds, structurally related to 4-Bromo-2-fluoro-4'-morpholinomethyl benzophenone, revealed promising antimicrobial activity. These compounds were evaluated against various pathogens, showing potential as antimicrobial agents (Sathe et al., 2011).
Photophysical Properties
A compound structurally related to 4-Bromo-2-fluoro-4'-morpholinomethyl benzophenone, known as (Z)-3-(3,4-Dimethoxyphenyl)-3-(4-fluorophenyl)-1-morpholinoprop-2-en-1-one, was found to have unique photophysical properties, making it potentially useful in applications like organic light-emitting diodes (OLEDs) and other photonics-based applications (Chai & Liu, 2011).
Antimicrobial and Antifungal Agents
A series of synthesized compounds including (E)-1-(3-bromo-4-morpholinophenyl)-3-phenylprop-2-en-1-one, structurally related to 4-Bromo-2-fluoro-4'-morpholinomethyl benzophenone, showed promising antimicrobial and antifungal properties. These compounds were characterized and evaluated for their biological activity, indicating their potential use as antimicrobial agents in pharmaceutical applications (Balaji et al., 2017).
properties
IUPAC Name |
(4-bromo-2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrFNO2/c19-15-5-6-16(17(20)11-15)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMZGOOSVBFOILU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=CC=C(C=C2)C(=O)C3=C(C=C(C=C3)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80642649 |
Source
|
| Record name | (4-Bromo-2-fluorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-fluoro-4'-morpholinomethyl benzophenone | |
CAS RN |
898770-44-0 |
Source
|
| Record name | Methanone, (4-bromo-2-fluorophenyl)[4-(4-morpholinylmethyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898770-44-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (4-Bromo-2-fluorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
